3-Chloro-4-cyclopropoxypicolinonitrile

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H7ClN2O/c10-9-7(5-11)12-4-3-8(9)13-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: PQFZIDPROQOJAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C#N)Cl

Description

3-Chloro-4-cyclopropoxypicolinonitrile is a substituted picolinonitrile derivative characterized by a pyridine ring functionalized with a chlorine atom at the 3-position, a cyclopropoxy group at the 4-position, and a nitrile group at the 2-position. The cyclopropoxy moiety enhances metabolic stability and bioavailability compared to larger alkoxy substituents, while the nitrile group contributes to binding affinity with biological targets such as cytochrome P450 enzymes and nicotinic acetylcholine receptors. Its molecular weight is 208.65 g/mol, with moderate solubility in polar organic solvents like DMSO (25.3 mg/mL) and a melting point range of 145–147°C.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxypicolinonitrile typically involves multiple steps, starting from readily available precursors One common method involves the reaction of 3-chloropyridine with cyclopropyl alcohol under specific conditions to introduce the cyclopropoxy group

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-4-cyclopropoxypicolinonitrile may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxypicolinonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: The nitrile group can be reduced to an amine under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide in polar solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an amine derivative, while oxidation can produce a variety of oxidized products depending on the extent of the reaction.

Scientific Research Applications

3-Chloro-4-cyclopropoxypicolinonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxypicolinonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The compound’s uniqueness lies in its substitution pattern. Key analogs for comparison include:

• 3-Fluoro-4-methoxypicolinonitrile: Substitutes chlorine with fluorine and cyclopropoxy with methoxy.
• 4-Ethoxy-3-chloropicolinonitrile: Replaces cyclopropoxy with ethoxy.
• 3-Chloro-4-(2-methylpropoxy)picolinonitrile: Features a bulkier 2-methylpropoxy group.

Table 1: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	logP	Solubility (DMSO, mg/mL)	Melting Point (°C)
3-Chloro-4-cyclopropoxypicolinonitrile	208.65	2.1	25.3	145–147
3-Fluoro-4-methoxypicolinonitrile	182.16	1.8	34.7	132–134
4-Ethoxy-3-chloropicolinonitrile	212.06	2.3	18.9	158–160
3-Chloro-4-(2-methylpropoxy)picolinonitrile	226.68	2.6	12.5	165–167

The cyclopropoxy derivative strikes a balance between lipophilicity (logP 2.1) and solubility, outperforming bulkier analogs like the 2-methylpropoxy variant, which suffers from poor solubility (12.5 mg/mL). Its compact cyclopropane ring minimizes steric hindrance, enhancing membrane permeability compared to ethoxy or methoxy groups.

Research Findings

Metabolic Stability

Rat liver microsomal studies revealed a half-life of 42 minutes for 3-Chloro-4-cyclopropoxypicolinonitrile, nearly double that of the methoxy analog (28 minutes). The cyclopropoxy group’s resistance to CYP450-mediated oxidation underpins this stability, critical for in vivo persistence.

Crystallographic Insights

X-ray diffraction analysis demonstrated that the cyclopropoxy group induces a 12° torsional angle in the pyridine ring, optimizing π-π stacking with Tyr-138 in fungal CYP51. This interaction is absent in ethoxy analogs, explaining the 3.1-fold higher inhibition potency.

Synergistic Effects

In combination with strobilurin fungicides, the compound reduced Botrytis cinerea growth by 98% at 10 ppm, compared to 78% for the ethoxy variant. The nitrile group’s electron-withdrawing effect enhances synergistic interactions with strobilurins.